Cas no 86293-25-6 (Isoiridogermanal)

• Product Name: Isoiridogermanal
• CAS No: 86293-25-6
• Molecular Formula: C₃₀H₅₀O₄
• Molecular Weight: 474.715610027313
• CID: 2702179
• PubChem ID: 44559084

Isoiridogermanal Properties

Names and Identifiers

• Isoiridogermanal
• 16-Hydroxyiridal
• (2Z)-2-[(2R,3S,4S)-4-hydroxy-2-(3-hydroxypropyl)-3-[(3E,5R,7E)-5-hydroxy-4,8,12-trimethyltrideca-3,7,11-trienyl]-3,4-dimethylcyclohexylidene]propanal
• NS00094116
• CHEMBL463402
• DTXSID001316765
• 86293-25-6
• (+)-16-Hydroxyiridal (Isoiridogermanal)
• HY-N8859
• Propanal, 2-[(2R,3S,4S)-4-hydroxy-2-(3-hydroxypropyl)-3-[(3E,5R,7E)-5-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-3,4-dimethylcyclohexylidene]-, (2Z)-
• AKOS040761892
• CS-0149262
• (2Z)-2-((2R,3S,4S)-4-hydroxy-2-(3-hydroxypropyl)-3-((3E,5R,7E)-5-hydroxy-4,8,12-trimethyltrideca-3,7,11-trienyl)-3,4-dimethylcyclohexylidene)propanal
• DA-74560

• InChIKey： KVTCHSWVSFQOTP-YFPNSAJKSA-N
• Inchi： 1S/C30H50O4/c1-22(2)11-8-12-23(3)15-16-28(33)24(4)13-9-18-29(6)27(14-10-20-31)26(25(5)21-32)17-19-30(29,7)34/h11,13,15,21,27-28,31,33-34H,8-10,12,14,16-20H2,1-7H3/b23-15+,24-13+,26-25-/t27-,28-,29+,30+/m1/s1
• SMILES： O[C@@]1(C)CC/C(=C(/C=O)\C)/[C@@H](CCCO)[C@]1(C)CC/C=C(\C)/[C@@H](C/C=C(\C)/CC/C=C(\C)/C)O

Computed Properties

• Exact Mass: 474.37091007g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 13
• Monoisotopic Mass: 474.37091007g/mol
• Heavy Atom Count: 34
• Complexity: 784
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids